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Compound of Interest

Compound Name: (5-Chlorofuran-2-yl)methanamine

CAS No.: 214759-18-9

Cat. No.: B3252216

Get Quote

As a Senior Application Scientist, I frequently consult with researchers and drug development

professionals on optimizing not just their synthetic workflows, but their end-to-end laboratory

safety protocols. Handling specialized heterocyclic building blocks like (5-Chlorofuran-2-
yl)methanamine requires a deep understanding of both its chemical reactivity and its

environmental impact.

This guide provides a self-validating, step-by-step operational plan for the safe handling,

segregation, and disposal of this compound. By understanding the causality behind these

safety measures, your laboratory can maintain strict compliance, ensure personnel safety, and

operate with maximum efficiency.

Physicochemical Profile & Hazard Causality
To design a robust disposal protocol, we must first understand the intrinsic properties of the

molecule. (5-Chlorofuran-2-yl)methanamine is a chlorinated furan derivative featuring a

reactive primary amine[1].

Table 1: Physicochemical & Hazard Profile of (5-Chlorofuran-2-yl)methanamine
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Property / Hazard Value / Description

Chemical Name (5-Chlorofuran-2-yl)methanamine

CAS Number 214759-18-9[2]

Molecular Formula C5H6ClNO[2]

Molecular Weight 131.56 g/mol [2]

Hazard Classifications

H302 (Harmful if swallowed), H315 (Skin

irritation), H319 (Eye irritation), H335

(Respiratory irritation)[3]

Target Waste Category Halogenated Organic Waste[4]

The Causality Behind the Hazards
Irritation & Reactivity (H315, H319, H335): The primary amine moiety (-NH2) possesses a

lone pair of electrons, making it highly nucleophilic and basic[1]. Upon contact with moisture

on mucosal membranes, skin, or eyes, it can cause localized alkaline burns and severe

irritation[3]. Furthermore, this basicity means it can react exothermically if inadvertently

mixed with strong acids[1].

Halogenated Waste Classification: The presence of the chlorine atom on the furan ring

dictates the compound's environmental fate. If incinerated improperly, halogenated organic

compounds can act as precursors to highly toxic polychlorinated dibenzodioxins (PCDDs)

and furans. Therefore, environmental regulations (EPA/OSHA) strictly mandate that this

compound be segregated into dedicated halogenated waste streams to ensure it undergoes

specialized, ultra-high-temperature incineration[4][5].

Operational Handling & Pre-Disposal Protocol
Before generating waste, strict operational controls must be established to mitigate exposure

and prevent the generation of incompatible chemical mixtures.

Step-by-Step Methodology:
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Engineering Controls: Conduct all transfers of (5-Chlorofuran-2-yl)methanamine inside a

certified chemical fume hood. This directly mitigates the H335 (respiratory irritation)

hazard[3].

PPE Verification: Equip standard laboratory PPE: a flame-resistant lab coat, safety goggles,

and nitrile gloves. For bulk transfers, consider double-gloving due to the documented skin

irritation hazard (H315)[3].

Compatibility Audit: Before beginning your workflow, verify that the workspace and intended

waste collection vessels are completely free of strong oxidizers, heavy metals, or strong

acids.

Self-Validation Check: Ensure the fume hood sash is positioned at the certified operational

height before opening the primary chemical container. Verify that no acidic waste is currently

uncapped in the same hood.

Waste Segregation & Disposal Workflow
Mixing halogenated waste with non-halogenated waste ruins the entire batch for standard fuel

blending, drastically increasing disposal costs and environmental risk[5][6]. Follow this protocol

to ensure perfect segregation.

Step-by-Step Methodology:

Vessel Selection: Choose a chemically compatible, vapor-tight container (e.g., high-density

polyethylene (HDPE) or glass) with a threaded cap. Never use black plastic or biohazard

bags for chemical waste collection[6].

Waste Segregation: Pour the chemical waste exclusively into a container designated for

"Halogenated Solvent Waste"[4].

Labeling: Attach an EHS-approved Hazardous Waste label before adding the first drop of

waste[4]. Write the full chemical name—"(5-Chlorofuran-2-yl)methanamine"—and the

solvent vehicle. Do not use abbreviations or chemical formulas[4].

Volume Management: Fill the container to no more than 3/4 full to allow for vapor

expansion[5]. Keep the container tightly capped at all times unless actively adding waste[4].
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Secondary Containment: Store the sealed container in a designated Satellite Accumulation

Area (SAA) using a secondary containment bin (e.g., a gray plastic bin) to capture any

potential leaks[6].

Self-Validation Check: Cross-reference the waste container label with your laboratory's

chemical inventory system (e.g., ChemTracker) to ensure zero generation of "unknown"

wastes[5].

Disposal Decision Logic
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Figure 1: Logical workflow for the segregation and disposal of (5-Chlorofuran-2-
yl)methanamine.

Spill Response & Remediation Protocol
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In the event of an accidental release, immediate and methodical action is required to prevent

vapor accumulation and surface contamination.

Step-by-Step Methodology:

Evacuation & Assessment: For large spills or extremely toxic releases, immediately evacuate

the area, activate the fire alarm, and call emergency services (e.g., 9-911)[4]. For

manageable bench-top spills (< 100 mL), alert nearby personnel and proceed to step 2.

Containment: Place chemical-absorbent pads or spill control pillows directly over the

liquid[4]. Allow sufficient time for full absorption. Do not use combustible materials like

sawdust.

Collection: Once absorbed, carefully transfer the saturated pads into a heavy-duty plastic

bag or a compatible solid waste container[4].

Final Disposal: Seal and label the container as "Halogenated Solid Waste" and consult your

institution's Chemical Waste Management Guide for immediate EHS pickup[4].

Self-Validation Check: After cleanup, inspect the spill area with a secondary dry pad to

confirm zero residual chemical remains before removing your PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3252216?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

